Cas no 721943-81-3 (Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 5,6-dimethyl- (9CI))

• Product Name: Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 5,6-dimethyl- (9CI)
• CAS No: 721943-81-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 976974
• PubChem ID: 135905369
• Update Time: 2025-04-19

Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 5,6-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 5,6-dimethyl- (9CI)
• SCHEMBL13189585
• 721943-81-3
• SB13623
• 5,6-Dimethylpyrrolo[2,1-f][1,2,4]triazin-4-ol
• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 5,6-dimethyl-

• Inchi： 1S/C8H9N3O/c1-5-3-11-7(6(5)2)8(12)9-4-10-11/h3-4H,1-2H3,(H,9,10,12)
• InChI Key： SOECYEZAJRTTHT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)C(C)=CN2N=CN1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.4Ų